Cas no 887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline)

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with a highly functionalized structure, offering versatility in synthetic and medicinal chemistry applications. The presence of chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its potential as a building block for bioactive molecules. Its well-defined structure ensures consistent performance in demanding synthetic processes.

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline structure

887350-78-9 structure

Product Name:4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline

CAS No:887350-78-9

MF:C₁₁H₆Cl₂F₃N

MW:280.073251247406

MDL:MFCD08448261

CID:856220

PubChem ID:43668577

Update Time:2025-05-28

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4,7-DICHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
- A861525
- 887350-78-9
- DTXSID40656308
- SB69884
- AKOS009866590
- CS-0211182
- MFCD08448261
- BS-23199
- BUTTPARK 147\\04-40
- BUTTPARK 147 4-40
- 4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
- MDL： MFCD08448261
- Inchi： 1S/C11H6Cl2F3N/c1-5-7(12)3-2-6-8(13)4-9(11(14,15)16)17-10(5)6/h2-4H,1H3
- InChI Key： KCBAMMZWGCMDMX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)N=C2C(C)=C(C=CC2=1)Cl

Computed Properties

Exact Mass: 278.98300
Monoisotopic Mass: 278.9829391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 4.86880

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Pricemore >>

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